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Compound of Interest

Compound Name: 2-Methoxythiophene
CAS No.: 130410-20-7
Cat. No.: B143748
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is paramount to ensuring a secure
working environment and protecting our ecosystem. This guide provides essential, immediate
safety and logistical information for the proper disposal of 2-Methoxythiophene, a flammable
and potentially hazardous substance. Adherence to these procedures will help you manage this
chemical waste stream responsibly, fostering a culture of safety and environmental stewardship
within your laboratory.

Immediate Safety and Hazard Profile

2-Methoxythiophene is classified as a flammable liquid and requires careful handling and
storage.[1][2] Understanding its properties is the first step in ensuring safe disposal.
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Property Value Source

CAS Number 16839-97-7 [1]

Molecular Formula CsHeOS [1][2]
Colorless to pale yellow clear

Appearance o [3]
liquid

Flash Point 43 °C (109.4 °F) - closed cup [1]

Boiling Point 151-152 °C at 762 mmHg [1]

Density 1.133 g/mL at 25 °C [1]

GHS Hazard Classification Flammable Liquid, Category 3 [11[2]
H226: Flammable liquid and

Hazard Statement [2]
vapor

Step-by-Step Disposal Protocol

Follow these detailed steps to ensure the safe and compliant disposal of 2-Methoxythiophene
waste. This protocol is designed to minimize risks and adhere to standard laboratory safety
practices.

Personal Protective Equipment (PPE)

Before handling 2-Methoxythiophene, ensure you are wearing the appropriate PPE:
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A flame-retardant lab coat.

o Respiratory Protection: In case of inadequate ventilation, use a respirator with an organic
vapor cartridge.

Waste Collection and Segregation
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Proper segregation of chemical waste is critical to prevent dangerous reactions.

o Designated Waste Container: Collect all 2-Methoxythiophene waste in a dedicated,
properly labeled, and leak-proof container.

» Container Material: Use a container made of a material compatible with 2-
Methoxythiophene, such as glass or a suitable plastic bottle.

e Avoid Mixing:Crucially, do not mix 2-Methoxythiophene waste with other waste streams,
especially oxidizing agents.[4] Mixing with incompatible chemicals can lead to fire, explosion,
or the release of toxic gases.

e Aqueous vs. Organic: Do not mix aqueous waste with organic solvent waste.[5]

Labeling the Waste Container

Properly labeling your waste container is a regulatory requirement and essential for safe
handling by waste disposal personnel.

Contents: Clearly label the container with "Hazardous Waste - 2-Methoxythiophene".

Concentration: Indicate the approximate concentration of 2-Methoxythiophene in the waste.

Hazard Pictogram: Affix a flammable liquid pictogram (GHS02 Flame).[1]

Storage of Waste

Store the waste container in a designated and safe location pending disposal.

¢ Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

e Ventilation: Store in a well-ventilated area, such as a chemical fume hood or a designated
flammable waste storage cabinet.

« Ignition Sources: Keep the container away from all sources of ignition, including heat,
sparks, and open flames.
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o Closure: Always keep the waste container tightly closed when not in use.[6]

Arranging for Disposal
Hazardous waste must be disposed of through a licensed and approved waste disposal

company.

» Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS
department will provide specific instructions and arrange for the pickup of your hazardous
waste.

» Provide Information: Be prepared to provide the EHS office with all the information from your
waste container label.

o Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup and
documentation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methoxythiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 2-FBEFEBEK) 97% | Sigma-Aldrich [sigmaaldrich.com]
e 2. 2-Methoxythiophene | C5H60S | CID 85610 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. 2-methoxythiophene, 16839-97-7 [thegoodscentscompany.com]

e 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

¢ 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 6. Laboratory Waste — UF | EHS [ehs.ufl.edu]

¢ To cite this document: BenchChem. [Proper Disposal of 2-Methoxythiophene: A Step-by-Step
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143748/docs#proper-disposal-of-2-
methoxythiophene-a-step-by-step-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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